1-(2-ethoxyethyl)-3-ethyl-1H-pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione

• CAS RN: 885472-67-3
• Molecular Formula: C11H16N4O3
• Molecular Weight: 252.27 g/mol
• IUPAC Name: 1-(2-ethoxyethyl)-3-ethyl-4H-pyrazolo[4,3-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C11H16N4O3/c1-3-7-8-9(10(16)13-11(17)12-8)15(14-7)5-6-18-4-2/h3-6H2,1-2H3,(H2,12,13,16,17)
• InChI Key: SJUPFJUUUGUNKU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C2=C1NC(=O)NC2=O)CCOCC

Description

1-(2-ethoxyethyl)-3-ethyl-1H-pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione is a useful research compound. Its molecular formula is C11H16N4O3 and its molecular weight is 252.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of carbonyldiimidazole (12.3 g, 76.1 mmol) in acetonitrile (123 mL) was warmed to 50° C. The 4-amino-1-(2-ethoxyethyl)-3-ethyl-1H-pyrazole-5-carboxamide prepared in step 3 (13.2 g, 58 mmol) was added to the mixture over a period of one hour and the temperature of the mixture was increased to 75° C. during the addition. The mixture was then cooled and stirred overnight. The mixture was cooled in an ice bath and filtered. The filter cake was rinsed with water and dried to provide 12.8 g of the title compound.

Synthesis routes and methods II

Procedure details

A mixture of 4-amino-1-(2-ethoxyethyl)-3-ethyl-1H-pyrazole-5-carboxamide from step 2 (2.44 g, 10.8 mmol) in N,N-dimethylformamide (40 mL) was treated with carbonyldiimidazole (1.92 g, 11.9 mmol) and heated at 80° C. overnight. The mixture was concentrated in vacuuo and the residue was purified by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to provide 1.04 g of the title compound. MS (ESI) m/z 253.